BENGHE Validation & Comparative

Check Availability & Pricing

Danofloxacin: A Comparative Analysis of Plasma
and Lung Tissue Concentrations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Danofloxacin

Cat. No.: B054342

A comprehensive review of experimental data highlights the preferential accumulation of the
veterinary fluoroquinolone danofloxacin in lung tissue over plasma, supporting its efficacy in
treating respiratory infections in livestock and poultry.

Danofloxacin, a synthetic fluoroquinolone antimicrobial, consistently demonstrates significantly
higher concentrations in lung tissue compared to plasma across multiple animal species,
including cattle, swine, and chickens. This preferential distribution to the site of respiratory
infections is a key pharmacokinetic characteristic that underpins its therapeutic success. This
guide provides a comparative analysis of danofloxacin levels in these two critical biological
compartments, supported by experimental data and detailed methodologies.

Quantitative Analysis of Danofloxacin Distribution

The following tables summarize key pharmacokinetic parameters of danofloxacin in plasma
and lung tissue from various studies. These data illustrate the consistent finding of higher drug
accumulation in the lungs.

Table 1: Danofloxacin Pharmacokinetics in Calves with Acute Pneumonia
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Pneumonic Lung

Parameter Plasma ) Reference
Tissue
Administration Route Intramuscular (IM) Intramuscular (IM) [1112]
1.25 mg/kg bod 1.25 mg/kg bod
Dosage _ I Y ] I Y [1112]
weight weight
Peak Concentration
0.25 pg/mL 1.17 pg/g [11[2]
(Cmax)
Time to Peak (Tmax) 0.80 hours 1.8 hours [1112]
Ratio of Lung to
- 4.7 Calculated
Plasma Cmax
Area Under the Curve 3.6 times that of 2]
(AUC) plasma
Table 2: Danofloxacin Pharmacokinetics in Swine
Parameter Plasma Lung Tissue Reference
Administration Route Intramuscular (IM) Intramuscular (IM) [31[41[5]
1.25 mg/kg bod 1.25 mg/kg bod
Dosage , M e . FHG DOty [31[4]
weight weight
Peak Concentration
0.40 mg/L 1.68 mg/L [3114]
(Cmax)
Time to Peak (Tmax) 1 hour 1 hour [3114]
Ratio of Lung to
- 4.2 Calculated
Plasma Cmax
o 4 to 7 times plasma
General Finding - [5]

concentration

Table 3: Danofloxacin Pharmacokinetics in Broiler Chickens

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://pubmed.ncbi.nlm.nih.gov/8391766/
https://www.proquest.com/openview/8de03d1a79fc540ee1669b0293761beb/1?pq-origsite=gscholar&cbl=18750&diss=y
https://pubmed.ncbi.nlm.nih.gov/8391766/
https://www.proquest.com/openview/8de03d1a79fc540ee1669b0293761beb/1?pq-origsite=gscholar&cbl=18750&diss=y
https://pubmed.ncbi.nlm.nih.gov/8391766/
https://www.proquest.com/openview/8de03d1a79fc540ee1669b0293761beb/1?pq-origsite=gscholar&cbl=18750&diss=y
https://pubmed.ncbi.nlm.nih.gov/8391766/
https://www.proquest.com/openview/8de03d1a79fc540ee1669b0293761beb/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.proquest.com/openview/8de03d1a79fc540ee1669b0293761beb/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://pubmed.ncbi.nlm.nih.gov/1320812/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://pubmed.ncbi.nlm.nih.gov/1320812/
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Parameter Plasma Lung Tissue Reference
Administration Route Drinking Water Drinking Water [31141[6]

5 mg/kg body weight 5 mg/kg body weight
Dosage g/Kkg y Weig g/kg y weig 314]

for 3 days for 3 days
Steady-State

) 0.21 mg/L 0.43 mg/kg [3114]
Concentration
Ratio of Lung to
2.05 Calculated

Plasma Steady-State
Single Oral
Administration (5 Cmax: 0.5 pg/mL Cmax: 0.31 ug/g [6]
mg/kg)

Experimental Protocols

The following methodologies are representative of the key experiments cited in the

comparative analysis.

Study in Calves with Acute Pneumonia

« Animal Model: Calves with naturally induced acute pneumonia were used in two separate

studies.[1]

o Drug Administration: Danofloxacin was administered via intramuscular (IM) injection at a

dose of 1.25 mg/kg of body weight.[1][2] In a separate part of the study, intravenous (1V)

injection was also used to determine bioavailability.[1]

o Sample Collection: Plasma and lung tissue samples were collected at various time points

post-injection.[7] Specifically, in one study, calves were sacrificed at one of six post-injection

time points to collect both plasma and lung tissue.[7]

» Analytical Method: Danofloxacin concentrations in plasma and lung tissue were quantified

using high-performance liquid chromatography (HPLC).[8]

Study in Swine
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Animal Model: Male and female pigs weighing approximately 40 kg were used.[3][4]

Drug Administration: A single intramuscular (IM) injection of danofloxacin was administered
at a dose of 1.25 mg/kg of body weight.[3][4] Other routes, including oral gavage, in feed,
and in drinking water, were also investigated to confirm absorption.[5]

Sample Collection: Plasma and lung tissue samples were collected at various time points,
with peak concentrations observed at one hour post-dosing.[3][4]

Analytical Method: Danofloxacin levels were determined using validated analytical methods,
likely HPLC, to quantify the drug in plasma and tissue homogenates.[5]

Study in Broiler Chickens

Animal Model: 18-day old broiler chickens were used in the study.[3][4]

Drug Administration: Danofloxacin was administered in the drinking water at a dose
equivalent to 5 mg/kg of body weight for 3 days to achieve steady-state concentrations.[3][4]
Single intravenous (IV) and oral (p.0.) administrations were also performed in a separate
study.[6]

Sample Collection: Plasma and lung tissue samples were collected 12 hours after the
initiation of treatment to measure steady-state concentrations.[3][4] For the single-dose
study, plasma and various tissues were collected at different time points.[6]

Analytical Method: Danofloxacin concentrations were determined by specific and sensitive
high-performance liquid chromatography (HPLC) methods.[6]

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for the comparative analysis of

danofloxacin levels in plasma and lung tissue.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://pubmed.ncbi.nlm.nih.gov/1320812/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1320812/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://pubmed.ncbi.nlm.nih.gov/10499235/
https://www.fao.org/fileadmin/user_upload/vetdrug/docs/41-10-danofloxacin.pdf
https://www.fao.org/4/w8338e/w8338e07.htm
https://pubmed.ncbi.nlm.nih.gov/10499235/
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10499235/
https://www.benchchem.com/product/b054342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Click to download full resolution via product page

Caption: Experimental workflow for danofloxacin analysis.

Conclusion

The presented data consistently demonstrates that danofloxacin achieves significantly higher
concentrations in lung tissue compared to plasma. This pharmacokinetic profile, characterized
by rapid absorption and extensive tissue penetration, particularly into the lungs, validates its
use for the treatment of bovine and swine respiratory diseases, as well as respiratory infections
in poultry. The lung-to-plasma concentration ratios, often exceeding 4-fold, indicate that plasma
concentrations may underestimate the drug's availability at the primary site of infection. This
comprehensive understanding of danofloxacin's distribution is crucial for optimizing dosing
regimens and ensuring therapeutic efficacy in veterinary medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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